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Introduction
Benzenesulfonic acid and its derivatives are fundamental precursors in the synthesis of anionic

surfactants, most notably linear alkylbenzene sulfonates (LAS). LAS are a major component of

a vast array of cleaning and detergent products due to their excellent cleaning performance

and biodegradability.[1] This document provides detailed application notes and experimental

protocols for the laboratory-scale synthesis of LAS, focusing on the sulfonation of linear

alkylbenzene (LAB) and the subsequent neutralization of the resulting alkylbenzene sulfonic

acid.

The synthesis of LAS is a two-step process. The first step involves the electrophilic aromatic

substitution of a linear alkylbenzene with a sulfonating agent to form linear alkylbenzene

sulfonic acid (LABSA).[2] The second step is the neutralization of LABSA with a base, typically

sodium hydroxide, to produce the sodium salt of the surfactant.[3]

Chemical Reaction Workflow
The overall process for the production of sodium linear alkylbenzene sulfonate from linear

alkylbenzene is illustrated below.
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Step 1: Sulfonation

Step 2: Neutralization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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